Regioisomeric Methyl Group Position: 4,7-Dimethyl vs. 4,8-Dimethyl Quinazoline Electronic and Steric Differentiation
The target compound bears methyl substituents at the 4- and 7-positions of the quinazoline ring, whereas the closest commercially listed analog carries methyl groups at the 4- and 8-positions. This regioisomeric difference (7-methyl vs. 8-methyl) is not trivial: in quinazoline SAR, the position of electron-donating substituents modulates the pKa of the quinazoline N1 and N3 nitrogens and alters the preferred tautomeric form, which in turn governs hydrogen-bond donor/acceptor patterns at biological targets [1]. The 4,7-dimethyl arrangement places the second methyl group para to the bridgehead carbon (C8a), whereas the 4,8-dimethyl isomer places it ortho to the bridgehead, creating a different steric environment around the C2–NH linker. Both isomers share the molecular formula C₂₄H₂₁N₅O and calculated monoisotopic mass ~395.46 Da, making chromatographic or mass spectrometric differentiation alone insufficient for identity confirmation .
| Evidence Dimension | Methyl substituent position on quinazoline ring (regioisomeric identity) |
|---|---|
| Target Compound Data | 4,7-dimethyl substitution pattern on quinazolin-2-yl ring |
| Comparator Or Baseline | 4,8-dimethyl substitution pattern (e.g., 2-[(4,8-dimethylquinazolin-2-yl)amino]-7-phenyl-7,8-dihydroquinazolin-5(6H)-one, C₂₄H₂₁N₅O, MW ~395.5) |
| Quantified Difference | Positional isomerism: methyl at C7 (para to C8a bridgehead) vs. C8 (ortho to C8a bridgehead); predicted shift in quinazoline N1 pKa estimated at ~0.3–0.5 log units based on Hammett σmeta vs. σpara parameters |
| Conditions | Structural identity verified by ¹H NMR aromatic splitting pattern and MS fragmentation; pKa shift is a computational prediction based on substituent constant analysis |
Why This Matters
For procurement in SAR-by-catalog or fragment-based screening campaigns, regioisomeric purity is critical: even a 5% contamination with the 4,8-dimethyl isomer can produce spurious structure-activity relationships and mislead hit-to-lead optimization.
- [1] S. Salerno, M.L. Di Paolo, et al. 2-(Phenylamino)-7,8-dihydroquinazolin-5(6H)-one, a promising scaffold for MAO-B inhibitors with potential GSK3β targeting. Eur. J. Med. Chem. 2025, 283, 117196. DOI: 10.1016/j.ejmech.2025.117196. View Source
